Cas no 1807289-02-6 (Methyl 4-cyano-2-formyl-6-hydroxybenzoate)

• Product Name: Methyl 4-cyano-2-formyl-6-hydroxybenzoate
• CAS No: 1807289-02-6
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 4952482
• Update Time: 2025-06-08

Methyl 4-cyano-2-formyl-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-formyl-6-hydroxybenzoate

• Inchi： 1S/C10H7NO4/c1-15-10(14)9-7(5-12)2-6(4-11)3-8(9)13/h2-3,5,13H,1H3
• InChI Key： SGAVNCCOYTWGJC-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CC(C=O)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 1.2
• Topological Polar Surface Area: 87.4

Additional information on Methyl 4-cyano-2-formyl-6-hydroxybenzoate

Comprehensive Overview of Methyl 4-cyano-2-formyl-6-hydroxybenzoate (CAS No. 1807289-02-6)

Methyl 4-cyano-2-formyl-6-hydroxybenzoate (CAS No. 1807289-02-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring a cyano group, formyl group, and hydroxybenzoate moiety, serves as a versatile intermediate in synthetic chemistry. Its applications span from drug discovery to the design of functional materials, making it a subject of interest for researchers and industry professionals alike.

The growing demand for high-performance intermediates in organic synthesis has placed compounds like Methyl 4-cyano-2-formyl-6-hydroxybenzoate at the forefront of innovation. With the rise of green chemistry and sustainable practices, researchers are increasingly exploring eco-friendly synthetic routes for such molecules. This aligns with the broader industry trend toward reducing environmental impact while maintaining efficiency. The compound’s multifunctional groups also make it a candidate for catalysis and polymer modification, topics frequently searched in academic and industrial databases.

One of the most searched questions related to Methyl 4-cyano-2-formyl-6-hydroxybenzoate revolves around its synthetic applications. Researchers often inquire about its role in constructing heterocyclic compounds, which are pivotal in drug development. For instance, the formyl group can participate in condensation reactions, while the cyano group offers opportunities for further functionalization. Such queries highlight the compound’s relevance in addressing modern challenges in medicinal chemistry and material science.

Another hot topic tied to this compound is its potential in photovoltaic materials. With the global push toward renewable energy, scientists are investigating how Methyl 4-cyano-2-formyl-6-hydroxybenzoate could contribute to the development of organic solar cells. Its electron-withdrawing and electron-donating properties make it a promising building block for conjugated polymers, a frequent subject in energy-related research. This connection to sustainable technology further elevates its profile in scientific discussions.

From a commercial perspective, the availability and purity standards of Methyl 4-cyano-2-formyl-6-hydroxybenzoate are critical considerations. Suppliers and manufacturers often emphasize batch-to-batch consistency and analytical validation, as these factors directly impact downstream applications. Quality control measures, such as HPLC and NMR spectroscopy, are frequently mentioned in procurement discussions, reflecting the compound’s importance in high-stakes research environments.

In summary, Methyl 4-cyano-2-formyl-6-hydroxybenzoate (CAS No. 1807289-02-6) stands as a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and alignment with industry trends ensure its continued relevance. Whether in drug synthesis, material engineering, or sustainable energy, this compound exemplifies the intersection of innovation and practicality, answering the pressing questions of today’s scientific community.